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Compound of Interest

Compound Name: 1-Methoxy-1-methylcyclohexane

Cat. No.: B14676444 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Publicly available, experimentally verified data for 1-methoxy-1-
methylcyclohexane (CAS 34284-44-1) is limited. This guide compiles available computed

data and supplements it with experimental data from the closely related positional isomer, 1-

methoxy-4-methylcyclohexane (CAS 90200-72-9), for estimation purposes. This information

should be used with significant caution, and a substance-specific risk assessment is mandatory

prior to handling.

Chemical Identity and Properties
1-methoxy-1-methylcyclohexane is a saturated cyclic ether. Its core structure is a

cyclohexane ring where a single carbon atom is substituted with both a methyl (-CH₃) and a

methoxy (-OCH₃) group.

Table 1: Chemical Identification
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Identifier Value

Chemical Name 1-methoxy-1-methylcyclohexane

CAS Number 34284-44-1[1]

Molecular Formula C₈H₁₆O[1]

Molecular Weight 128.21 g/mol [1]

IUPAC Name 1-methoxy-1-methylcyclohexane[1]

SMILES CC1(CCCCC1)OC[1]

InChI Key CDUHDFNXTKLDEU-UHFFFAOYSA-N[1]

Table 2: Computed Physicochemical Properties

Note: The following values are computationally derived and are provided as estimates pending

experimental verification.

Property Value Reference

XLogP3-AA 2.1 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 1 [1]

Exact Mass 128.120115 Da [1]

Topological Polar Surface Area 9.2 Å² [1]

Table 3: Experimental Physical Properties (from Isomer Data)

Note: The following experimental data is for the isomer 1-methoxy-4-methylcyclohexane (CAS

90200-72-9) and should be considered indicative, not definitive, for 1-methoxy-1-
methylcyclohexane.
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Property Value Reference

Boiling Point 148 °C [2]

Relative Density 0.86 [3]

Refractive Index 1.4320 to 1.4360 [2]

Appearance
Colorless to Almost Colorless

Liquid
[3]

Safety Data
Critical Disclaimer: A specific Safety Data Sheet (SDS) for 1-methoxy-1-methylcyclohexane
(CAS 34284-44-1) is not publicly available. The safety information presented below is based on

the SDS for the isomer 1-methoxy-4-methylcyclohexane and is intended for preliminary hazard

assessment only.

Table 4: Hazard Identification and Precautionary Statements (Based on Isomer Data)
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Category Information Reference

GHS Pictogram 🔥 [3][4]

Signal Word Warning [3][4]

Hazard Statements
H226: Flammable liquid and

vapour.[3][4]

Precautionary Statements

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.[3]

P233: Keep container tightly

closed.[3]

P280: Wear protective gloves,

eye protection.[3]

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

or shower.[3]

P370+P378: In case of fire:

Use dry chemical or dry sand

to extinguish.[3]

P403+P235: Store in a well-

ventilated place. Keep cool.[3]

Toxicological & Ecotoxicological Information
No specific toxicological or ecotoxicological studies for 1-methoxy-1-methylcyclohexane were

identified. As a flammable organic liquid, it should be handled with standard laboratory

precautions, including use within a chemical fume hood, avoidance of vapor inhalation, and

prevention of skin and eye contact.

Experimental Protocols
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Synthesis: Williamson Ether Synthesis
1-methoxy-1-methylcyclohexane can be synthesized via the Williamson ether synthesis, a

robust method for forming ethers.[5] This involves the reaction of an alkoxide with a primary

alkyl halide.

Reaction Scheme:

Deprotonation: 1-methylcyclohexanol is treated with a strong base (e.g., sodium hydride) to

form the sodium 1-methylcyclohexoxide intermediate.

Nucleophilic Substitution: The resulting alkoxide acts as a nucleophile, attacking a

methylating agent (e.g., methyl iodide) in an Sₙ2 reaction to form the ether product.

Materials:

1-methylcyclohexanol

Sodium hydride (NaH, 60% dispersion in mineral oil)

Anhydrous tetrahydrofuran (THF)

Methyl iodide (CH₃I)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Standard glassware for inert atmosphere reactions

Detailed Protocol:

Apparatus Setup: A flame-dried, three-neck round-bottom flask is equipped with a magnetic

stirrer, a reflux condenser under a nitrogen atmosphere, and a dropping funnel.

Base Addition: Sodium hydride (1.1 equivalents) is carefully washed with anhydrous hexanes

to remove mineral oil and then suspended in anhydrous THF inside the reaction flask.
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Alkoxide Formation: A solution of 1-methylcyclohexanol (1.0 equivalent) in anhydrous THF is

added dropwise to the NaH suspension at 0 °C (ice bath).

Reaction Drive: The mixture is allowed to warm to room temperature and stirred until

hydrogen gas evolution ceases (typically 1-2 hours).

Methylation: The flask is cooled again to 0 °C, and methyl iodide (1.2 equivalents) is added

dropwise.

Reflux: The reaction mixture is heated to reflux and maintained for 3-4 hours. Reaction

progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Quenching: After cooling to 0 °C, the reaction is carefully quenched by the slow, dropwise

addition of saturated aqueous NH₄Cl solution.

Extraction: The aqueous layer is extracted three times with diethyl ether.

Washing & Drying: The combined organic extracts are washed sequentially with water and

brine, then dried over anhydrous MgSO₄.

Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

resulting crude product is purified by fractional distillation to yield 1-methoxy-1-
methylcyclohexane.

Visualizations
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Methyl Iodide (Electrophile)
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(Alkoxide Formation)

SN2 Attack

1-Methylcyclohexoxide

1-Methoxy-1-methylcyclohexane

Click to download full resolution via product page

Caption: Synthesis of 1-methoxy-1-methylcyclohexane via Williamson ether synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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